Cas no 54415-81-5 (octahydro-1H-pyrrolo3,2-cpyridin-4-one)

• Product Name: octahydro-1H-pyrrolo3,2-cpyridin-4-one
• CAS No: 54415-81-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 2831221
• PubChem ID: 49761060
• Update Time: 2025-05-19

octahydro-1H-pyrrolo3,2-cpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-c]pyridin-4-one
• Octahydro-pyrrolo[3,2-c]pyridin-4-one
• HEXAHYDRO-1H-PYRROLO[3,2-C]PYRIDIN-4(2H)-ONE
• AB68642
• octahydro-1H-pyrrolo3,2-cpyridin-4-one

• Inchi： 1S/C7H12N2O/c10-7-5-1-3-8-6(5)2-4-9-7/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： VNKWFWIZCZVJHJ-UHFFFAOYSA-N
• SMILES： O=C1C2CCNC2CCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: -0.6
• Topological Polar Surface Area: 41.1

Additional information on octahydro-1H-pyrrolo3,2-cpyridin-4-one

Octahydro-1H-Pyrrolo[3,2-c]Pyridin-4-One (CAS No. 54415-81-5): A Comprehensive Overview

Octahydro-1H-pyrrolo[3,2-c]pyridin-4-one (CAS No. 54415-81-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as octahydropyrrolo[3,2-c]pyridin-4-one, is a member of the pyrrolidine family and exhibits a unique structure that makes it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of octahydro-1H-pyrrolo[3,2-c]pyridin-4-one consists of a seven-membered ring with a pyrrole and pyridine moiety fused together. This structure provides a platform for the introduction of various functional groups, which can significantly influence the compound's biological activity and pharmacological properties. Recent studies have highlighted the potential of this compound in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, octahydro-1H-pyrrolo[3,2-c]pyridin-4-one has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, these derivatives were found to inhibit the activation of microglia and astrocytes, which are known to contribute to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, octahydro-1H-pyrrolo[3,2-c]pyridin-4-one has also been explored for its potential as an anticancer agent. A study published in Cancer Research (2023) reported that certain derivatives of this compound exhibit potent antiproliferative effects against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell cycle progression and apoptosis. These findings suggest that octahydro-1H-pyrrolo[3,2-c]pyridin-4-one derivatives could be developed into novel anticancer drugs with improved efficacy and reduced side effects compared to existing treatments.

In addition to its applications in neurodegenerative diseases and cancer, octahydro-1H-pyrrolo[3,2-c]pyridin-4-one has also been investigated for its anti-inflammatory properties. Research published in the Inflammation Research Journal (2021) showed that certain derivatives of this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight the potential of octahydro-1H-pyrrolo[3,2-c]pyridin-4-one derivatives as therapeutic agents for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of octahydro-1H-pyrrolo[3,2-c]pyridin-4-one is another factor that contributes to its appeal in drug discovery. Various synthetic routes have been developed to prepare this compound and its derivatives efficiently. One notable method involves the cyclization of N-substituted pyrrolidines with appropriate electrophiles under mild conditions. This approach allows for the facile introduction of diverse functional groups at different positions on the ring, thereby enabling the rapid exploration of structure-activity relationships (SAR).

The pharmacokinetic properties of octahydro-1H-pyrrolo[3,2-c]pyridin-4-one have also been studied extensively. Research has shown that certain derivatives exhibit favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

In conclusion, octahydro-1H-pyrrolo[3,2-c]pyridin-4-one (CAS No. 54415-81-5) is a promising scaffold with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative diseases, cancer, and inflammatory disorders. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, further solidifying its importance in the field.